Cas no 1249176-23-5 (1-(1-ethyl-1H-pyrazol-4-yl)cyclohexan-1-amine)

• Product Name: 1-(1-ethyl-1H-pyrazol-4-yl)cyclohexan-1-amine
• CAS No: 1249176-23-5
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6132983
• PubChem ID: 61676585
• Update Time: 2025-08-04

1-(1-ethyl-1H-pyrazol-4-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-pyrazol-4-yl)cyclohexan-1-amine
• Cyclohexanamine, 1-(1-ethyl-1H-pyrazol-4-yl)-
• AKOS010942400
• EN300-1837580
• CS-0306823
• 1249176-23-5

• Inchi： 1S/C11H19N3/c1-2-14-9-10(8-13-14)11(12)6-4-3-5-7-11/h8-9H,2-7,12H2,1H3
• InChI Key： WHEUGICXXMSNST-UHFFFAOYSA-N
• SMILES： C1(C2=CN(CC)N=C2)(N)CCCCC1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 316.0±25.0 °C(Predicted)
• pka: 9.10±0.70(Predicted)

Additional information on 1-(1-ethyl-1H-pyrazol-4-yl)cyclohexan-1-amine

Comprehensive Overview of 1-(1-ethyl-1H-pyrazol-4-yl)cyclohexan-1-amine (CAS No. 1249176-23-5)

The compound 1-(1-ethyl-1H-pyrazol-4-yl)cyclohexan-1-amine (CAS No. 1249176-23-5) is a chemically significant molecule with a unique structure combining a pyrazole ring and a cyclohexylamine moiety. This hybrid structure has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its ethyl-substituted pyrazole core and amine-functionalized cyclohexane make it a versatile intermediate for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 1-(1-ethyl-1H-pyrazol-4-yl)cyclohexan-1-amine has surged, driven by their role in developing kinase inhibitors and CNS-targeting therapeutics. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in precision medicine. The compound’s lipophilic properties and hydrogen-bonding capacity align with current trends in optimizing drug bioavailability, a frequent search query among medicinal chemists.

The synthesis of CAS No. 1249176-23-5 typically involves multi-step organic reactions, including cyclohexanone condensation and pyrazole alkylation. Its purity and stability are critical for reproducibility, a concern often raised in QA/QC forums. Analytical techniques like HPLC and NMR are essential for characterizing this compound, as highlighted in peer-reviewed journals. Notably, its low toxicity profile (based on preliminary studies) makes it a candidate for sustainable chemistry initiatives.

Beyond pharmaceuticals, 1-(1-ethyl-1H-pyrazol-4-yl)cyclohexan-1-amine has exploratory uses in catalysis and polymer science. Its amine group can act as a ligand for metal complexes, relevant to green chemistry applications. This aligns with growing interest in eco-friendly synthesis methods, a trending topic in academic and industrial circles. Users searching for "biodegradable amine derivatives" or "non-toxic catalytic intermediates" may find this compound particularly relevant.

From a commercial perspective, suppliers of CAS No. 1249176-23-5 emphasize its high batch-to-batch consistency, addressing a common pain point in contract research organizations (CROs). Regulatory compliance (e.g., REACH, FDA guidelines) is another key focus, as evidenced by frequent searches for "GMP-compliant heterocycles". Storage recommendations typically include argon-protected environments to prevent oxidation, a detail often queried by laboratory technicians.

Future research directions for 1-(1-ethyl-1H-pyrazol-4-yl)cyclohexan-1-amine may explore its structure-activity relationships (SAR) in neurological disorders, given the rising prevalence of neurodegenerative diseases. Computational chemists are also modeling its 3D conformation to predict binding affinities, a technique gaining traction in AI-driven drug design. These applications position the compound at the intersection of traditional organic chemistry and cutting-edge bioinformatics.

In summary, 1249176-23-5 represents a compelling case study in multi-functional molecular design. Its balanced hydrophilicity/hydrophobicity ratio and scaffold diversity cater to evolving needs in life sciences. As interest grows in fragment-based drug discovery (FBDD), this compound’s privileged structure status ensures its continued relevance in both academic and industrial research pipelines.